1-(4-tert-butylbenzyl)-4-[(3-nitrophenyl)sulfonyl]piperazine

• IUPAC Name: 1-[(4-tert-butylphenyl)methyl]-4-(3-nitrophenyl)sulfonylpiperazine
• InChI: InChI=1S/C21H27N3O4S/c1-21(2,3)18-9-7-17(8-10-18)16-22-11-13-23(14-12-22)29(27,28)20-6-4-5-19(15-20)24(25)26/h4-10,15H,11-14,16H2,1-3H3
• InChI Key: MISVUSFOWOGVIK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CN2CCN(CC2)S(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-]
• Molecular Formula: C21H27N3O4S
• Molecular Weight: 417.5 g/mol

Description

1-(4-tert-butylbenzyl)-4-[(3-nitrophenyl)sulfonyl]piperazine is a useful research compound. Its molecular formula is C21H27N3O4S and its molecular weight is 417.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 417.17222752 g/mol and the complexity rating of the compound is 649. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-malarial and Anti-cancer Activities

One study highlighted the anti-malarial activity of certain piperazine derivatives, focusing on their structure-activity relationships. It was found that specific substitutions on the piperazine ring could significantly impact the biological activity against malaria. This suggests that 1-(4-tert-butylbenzyl)-4-[(3-nitrophenyl)sulfonyl]piperazine derivatives could be tailored for enhanced anti-malarial effects (Cunico et al., 2009). Additionally, derivatives of this compound have shown promise in inhibiting breast cancer cell proliferation, highlighting their potential in cancer therapy research (Ananda Kumar et al., 2007).

Development of Radioligands and Receptor Antagonists

Another area of research involves the development of adenosine A2B receptor antagonists. Piperazine derivatives have been identified with subnanomolar affinity and high selectivity, making them valuable for neurological studies and potentially for treating disorders related to adenosine receptors (Borrmann et al., 2009).

Materials Science and Fuel Stabilization

In materials science, certain piperazine derivatives have been utilized for stabilizing diesel fuel by acting as antioxidants. This application is crucial for improving fuel efficiency and reducing the emission of harmful pollutants (Koshelev et al., 1996). The compound's derivatives are also involved in the synthesis of environmentally friendly base fuel antioxidants, contributing to the development of sustainable energy solutions (Desai et al., 2002).

Chemical Synthesis and Molecular Design

Research has also focused on the synthesis and characterization of novel piperazine-containing compounds for their potential use in creating new chemical entities with therapeutic properties. These studies include the development of compounds with antimicrobial and anticholinesterase activities, indicating the versatility of piperazine derivatives in drug development (Jadhav et al., 2017); (Kaya et al., 2016).